Cas no 4743-82-2 (3-Acetylacrylic acid)

3-Acetylacrylic acid Properties

Names and Identifiers

• 3-Acetylacrylic acid
• 4-Ketopent-2-enoic acid~4-Oxopent-2-enoic acid
• Acetylacrylic Acid
• 4-ketopentenicacid
• 4-Ketopentenoic acid
• 4-Oxo-2-pentenoic acid
• 4-oxo-2-pentenoicaci
• 4-OXOPENT-2-ENOIC ACID
• Acetacrylsaeure
• dehydrolevulinic acid
• AKOS006228216
• 2833-21-8
• BS-17325
• J-515915
• 4743-82-2
• 3-beta-Acetylacrylic acid
• CS-0155153
• 2-Pentenoic acid, 4-oxo-
• 2833-28-5
• EN300-364932
• 2-Pentenoic acid, 4-oxo-, (2E)-
• 3-03-00-01310 (Beilstein Handbook Reference)
• (E)-4-OXO-PENT-2-ENOIC ACID
• beta-Acetylacrylic acid
• (2E)-4-oxopent-2-enoic acid
• EINECS 225-256-2
• BRN 1745249
• MFCD00014016
• EN300-151417
• .beta.-Acetoacrylic acid
• (E)-Acetylacrylic acid
• beta-Acetoacrylic acid
• D82816
• 4-Oxopent-2-en-2-oic acid
• 4-Ketopentenic acid
• CHEMBL4537672
• .beta.-Acetylacrylic acid
• (E)-4-oxopent-2-enoic acid
• A827227
• beta-acetylacrylate
• +Expand

• MDL： MFCD00014016
• InChIKey： XGTKSWVCNVUVHG-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6O3/c1-4(6)2-3-5(7)8/h2-3H,1H3,(H,7,8)
• SMILES： CC(=O)C=CC(=O)O
• BRN： 1745249

Computed Properties

• Exact Mass: 114.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.032
• Heavy Atom Count: 8
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 0.21620
• PSA: 54.37000
• Refractive Index: 1.469
• Boiling Point: 269.7°C at 760 mmHg
• Melting Point: 123-124°C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 131.2°C
• Color/Form: Cream crystal powder
• Solubility: Uncertain
• Density: 1.183

3-Acetylacrylic acid Security Information

• RTECS：SB3360000
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3-Acetylacrylic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%